molecular formula C₁₆H₁₇BrFNO₄ B1155597 5-Fluoro-norlaudanosoline Hydrobromide

5-Fluoro-norlaudanosoline Hydrobromide

Cat. No.: B1155597
M. Wt: 386.21
Attention: For research use only. Not for human or veterinary use.
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Description

5-Fluoro-norlaudanosoline Hydrobromide is a fluorinated derivative of norlaudanosoline, a critical intermediate in the biosynthesis of morphinan and benzylisoquinoline alkaloids . Fluorine’s smaller atomic radius and higher electronegativity compared to bromine may influence receptor binding, metabolic stability, and solubility .

Properties

Molecular Formula

C₁₆H₁₇BrFNO₄

Molecular Weight

386.21

Synonyms

1-(3,4-Dihydroxybenzyl)-5-fluoro-1,2,3,4-tetrahydroisoquinoline-6,7-diol Hydrobromide; 

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key attributes of 5-Fluoro-norlaudanosoline Hydrobromide with structurally related hydrobromide salts and halogenated analogs:

Compound Molecular Formula Molecular Weight Halogen Substituent Key Properties/Applications
5-Fluoro-norlaudanosoline Hydrobromide (Inferred) C₁₆H₁₆FNO₄·HBr ~383.22* Fluorine (5’) Likely intermediate in alkaloid biosynthesis; potential enhanced metabolic stability due to fluorine .
5’-Bromo-norlaudanosoline Hydrobromide C₁₆H₁₇Br₂NO₄ 447.12 Bromine (5’) Biosynthetic intermediate for morphinan alkaloids; bromine may increase lipophilicity.
6’-Bromo-norlaudanosoline Hydrobromide C₁₆H₁₆Br₂NO₄ 447.12 Bromine (6’) Similar to 5’-bromo analog; used in benzylisoquinoline alkaloid pathways.
Dextromethorphan Hydrobromide C₁₈H₂₅NO·HBr·H₂O 370.33 None (morphinan core) Antitussive/therapeutic agent; demonstrates hydrobromide’s role in drug formulation.
Eletriptan Hydrobromide C₂₂H₂₆N₂O₂S·HBr 462.43 None (indole core) 5-HT1B/1D agonist; hydrobromide salt enhances water solubility.
Pyridine Hydrobromide C₅H₆BrN 160.01 None (pyridine core) Water-soluble; used in organic synthesis.

*Estimated based on substitution of bromine (atomic weight ~80) with fluorine (atomic weight ~19).

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